Cas no 22297-70-7 (2-Anthracenesulfonicacid, 9,10-dihydro-1,4-dihydroxy-9,10-dioxo-, sodium salt (1:1))

• Product Name: 2-Anthracenesulfonicacid, 9,10-dihydro-1,4-dihydroxy-9,10-dioxo-, sodium salt (1:1)
• CAS No: 22297-70-7
• MF: C₁₄H₇NaO₇S
• MW: 342.255954027176
• CID: 266054
• PubChem ID: 23667353
• Update Time: 2025-04-19

2-Anthracenesulfonicacid, 9,10-dihydro-1,4-dihydroxy-9,10-dioxo-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Anthracenesulfonicacid, 9,10-dihydro-1,4-dihydroxy-9,10-dioxo-, sodium salt (1:1)
• 1,4-Dihydroxy-2-sulfoanthraquinone sodium salt
• 1,4-Dihydroxy-9,10-dioxoanthracene-2-sulfonic acid sodium salt
• 9,10-Dihydro-1,4-dihydroxy-9,10-dioxo-2-anthracenesulfonic acid sodium salt
• sodium 1,4-dihydroxy-9,10-anthraquinone-2-sulphonate
• sodium 9,10-dihydro-1,4-dihydroxy-9,10-dioxoanthracene-2-sulphonate
• sodium quinizarin-2-sulphonate
• 22297-70-7
• NSC 4897
• 2-Anthracenesulfonic acid, 9,10-dihydro-1,4-dihydroxy-9,10-dioxo-, sodium salt (1:1)
• sodium;1,4-dihydroxy-9,10-dioxoanthracene-2-sulfonate
• EINECS 244-896-3
• Sodium 2-quinizarinsulfonate
• sodium 1,4-dihydroxy-9,10-anthraquinone-2-sulfonate
• 2-ANTHRACENESULFONIC ACID, 9,10-DIHYDRO-1,4-DIHYDROXY-9,10-DIOXO-, SODIUM SALT
• DTXSID2066777
• 2-Anthracenesulfonic acid, 9,10-dihydro-1,4-dihydroxy-9,10-dioxo-, monosodium salt
• NS00084170
• Sodium 9,10-dihydro-1,4-dihydroxy-9,10-dioxoanthracene-2-sulfonate
• Sodium 1,4-dihydroxyanthraquinone-2-sulfonate

• Inchi： 1S/C14H8O7S.Na/c15-8-5-9(22(19,20)21)14(18)11-10(8)12(16)6-3-1-2-4-7(6)13(11)17;/h1-5,15,18H,(H,19,20,21);/q;+1/p-1
• InChI Key： UCUKLRSMQAODEF-UHFFFAOYSA-M
• SMILES： S(C1=CC(=C2C(C3C=CC=CC=3C(C2=C1O)=O)=O)O)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 342.98900
• Monoisotopic Mass: 341.98101801g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 599
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 140Ų

Experimental Properties

• PSA: 137.35000
• LogP: 2.20070